Cas no 1805056-25-0 (4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-methanol)

• Product Name: 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-methanol
• CAS No: 1805056-25-0
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• CID: 4806114
• Update Time: 2025-05-20

4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-methanol

• Inchi： 1S/C8H8F3NO2/c1-14-6-5(7(9)10)4(3-13)2-12-8(6)11/h2,7,13H,3H2,1H3
• InChI Key： BUYKCXWGVPRQOP-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N=CC=1CO)F)OC)F

Computed Properties

• Exact Mass: 207.051
• Monoisotopic Mass: 207.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.4

Additional information on 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-methanol

Research Brief on 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-methanol (CAS: 1805056-25-0)

4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-methanol (CAS: 1805056-25-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly as a key intermediate or active pharmaceutical ingredient (API) in novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in current scientific endeavors.

The compound's unique structural features, including the difluoromethyl and fluoro substituents, contribute to its enhanced metabolic stability and bioavailability, making it a promising candidate for further pharmacological exploration. Recent synthetic methodologies have optimized the production of 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-methanol, with a focus on improving yield and purity while minimizing environmental impact. These advancements are critical for scaling up production to meet the demands of preclinical and clinical studies.

In terms of biological activity, preliminary studies suggest that 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-methanol exhibits potential as a modulator of specific enzymatic pathways. For instance, it has been investigated for its role in inhibiting certain kinases involved in inflammatory and oncogenic processes. The compound's ability to interact with these targets at nanomolar concentrations underscores its therapeutic potential. Further mechanistic studies are underway to elucidate its precise mode of action and to identify potential off-target effects.

Recent publications have also explored the compound's application in the development of prodrugs. By leveraging its hydroxyl functional group, researchers have successfully conjugated 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-methanol with various promoieties to enhance its pharmacokinetic profile. These prodrug strategies aim to improve oral bioavailability and tissue-specific delivery, addressing some of the challenges associated with its parent compound. Early in vivo studies have shown promising results, with improved plasma half-life and reduced toxicity profiles.

Despite these advancements, several challenges remain. The compound's stability under physiological conditions, potential for drug-drug interactions, and long-term safety profile require further investigation. Ongoing research is focused on addressing these gaps through comprehensive toxicological studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically viable therapeutics.

In conclusion, 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-methanol (CAS: 1805056-25-0) represents a versatile and promising scaffold in medicinal chemistry. Its synthetic accessibility, coupled with its intriguing biological activities, positions it as a valuable candidate for future drug development. Continued research efforts will be essential to fully realize its therapeutic potential and to overcome existing limitations. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and bringing innovative treatments to patients.